Cas no 2172559-85-0 (1-(3-cyclopentyl-1-cyclopropyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(3-cyclopentyl-1-cyclopropyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 2172559-85-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6036715
• PubChem ID: 165838591
• Update Time: 2025-10-28

1-(3-cyclopentyl-1-cyclopropyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopentyl-1-cyclopropyl-1H-pyrazol-5-yl)ethan-1-one
• 2172559-85-0
• EN300-1617594

• Inchi： 1S/C13H18N2O/c1-9(16)13-8-12(10-4-2-3-5-10)14-15(13)11-6-7-11/h8,10-11H,2-7H2,1H3
• InChI Key： ITYLSTHBNWIHHR-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C2CCCC2)=NN1C1CC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(3-cyclopentyl-1-cyclopropyl-1H-pyrazol-5-yl)ethan-1-one

1-(3-Cyclopentyl-1-Cyclopropyl-1H-Pyrazol-5-Yl)Ethan-1-One: A Comprehensive Overview

The compound 1-(3-cyclopentyl-1-cyclopropyl-1H-pyrazol-5-yl)ethan-1-one, identified by the CAS number 2172559-85-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyrazole ring system substituted with cyclopentyl and cyclopropyl groups, along with a ketone functional group, making it a versatile platform for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery programs. The incorporation of cyclopentyl and cyclopropyl groups into the pyrazole ring introduces steric hindrance and electronic effects, which are critical for modulating the molecule's reactivity and bioavailability.

One of the most promising applications of 1-(3-cyclopentyl-1-cyclopropyl-1H-pyrazol-5-yl)ethan-1-one lies in its potential as a lead compound in drug development. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, suggesting its potential utility in treating chronic inflammatory diseases such as arthritis and neuroinflammation. Furthermore, its ability to penetrate cellular membranes efficiently makes it a strong candidate for targeting intracellular pathogens.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. Research indicates that it possesses remarkable pesticidal activity against a wide range of agricultural pests, including insects and fungi. This dual functionality underscores the versatility of 2172559-85-0 as a multi-purpose chemical entity with applications across diverse industries.

The structural uniqueness of 1-(3-cyclopentyl-1-cyclopropyl-1H-pyrazol-5-yl)ethan-1-one has also made it an attractive substrate for exploring novel chemical transformations. For instance, recent studies have utilized this compound as a precursor for constructing complex polycyclic frameworks through tandem cyclization reactions. These efforts highlight its role as a valuable building block in organic synthesis.

In conclusion, 2172559-85-0, or 1-(3-cyclopentyl-1-cyclopropyl-1H-pyrazol-5-yl)ethan-1-one, represents a cutting-edge molecule with immense potential across multiple domains. Its unique chemical properties, coupled with advancements in synthetic methodologies and application-oriented research, position it as a key player in future innovations within the chemical and pharmaceutical sciences.